Arsenic(V) oxide hydrate

Specification

• CAS No.: 12044-50-7
• Molecular Formula: As2H2O6
• Molecular Weight: 247.86 g/mol
• Standard InChI: InChI=1S/As2O5.H2O/c3-1(4)7-2(5)6;/h;1H2
• Standard InChI Key: XSIWZGKXZLITBO-UHFFFAOYSA-N
• SMILES: O.O=[As](=O)O[As](=O)=O
• Canonical SMILES: O.O=[As](=O)O[As](=O)=O

Introduction

Chemical Properties and Structure

Chemical Identity and Composition

Arsenic(V) oxide hydrate is characterized by its unique chemical composition and structure. The compound has a molecular formula of As₂H₂O₆ with a corresponding molecular weight of 247.86 g/mol for the hydrate form. It represents the hydrated version of the anhydrous arsenic pentoxide (As₂O₅), which has a molecular weight of 229.84 g/mol.

Chemical Identifiers and Nomenclature

The compound is identified through various systematic naming conventions and registry numbers as presented in Table 1.

Table 1: Chemical Identifiers of Arsenic(V) Oxide Hydrate

Identifier Type	Value
CAS Number	12044-50-7
EC Number	629-626-8
MDL Number	MFCD00149146
IUPAC Name	Diarsenic pentoxide hydrate
Linear Formula	As₂H₂O₆
PubChem CID	16211720

The compound is also known by numerous synonyms including arsenic pentoxide hydrate, arsenic acid anhydride, and arsenic(V) oxide hydrate.

Molecular Structure

The molecular structure of arsenic(V) oxide hydrate features arsenic atoms in their highest oxidation state (+5), with each arsenic atom bonded to oxygen atoms. The hydrated form includes water molecules incorporated into the structure, which significantly affects its properties compared to the anhydrous form.

Physical Properties and Characteristics

Physical State and Appearance

Arsenic(V) oxide hydrate presents as a white powder at room temperature and standard pressure. Its physical appearance is consistent across various grades of purity, from 97% to 99.999%.

Key Physical Properties

The compound exhibits specific physical characteristics that are critical for its identification and application, as detailed in Table 2.

Table 2: Physical Properties of Arsenic(V) Oxide Hydrate

Property	Value
Physical State	White Powder
Density	4.32 g/mL at 25°C
Melting Point (anhydrous form)	315°C
Boiling Point	Not applicable/Decomposes
Solubility in Water	Soluble
Form	Powder

Spectroscopic Properties

The compound can be identified and characterized using various spectroscopic techniques. Its exact mass is reported as 229.817766 for the anhydrous component (As₂O₅), which aids in mass spectrometric identification.

Stability and Reactivity

Reactivity Considerations

The compound exhibits specific reactivity patterns that must be considered during handling and storage:

• It should be protected from moisture despite being a hydrated compound, as excess moisture can affect its stability.

• Contact with strong acids and strong oxidizing agents should be avoided due to potential hazardous reactions.

• The compound can act as an oxidizing agent in certain chemical reactions due to the pentavalent arsenic content.

Applications and Uses

Industrial Applications

Arsenic(V) oxide hydrate finds application in various industrial sectors despite its toxicity, owing to its unique chemical properties:

• It serves as a precursor in the production of arsenates for various applications.

• The compound is utilized in the manufacturing of insecticides, weed killers, and fungicides.

• It functions as an ingredient in wood preservatives, contributing to increased durability of treated timber.

• The compound is employed in the production of colored glass, imparting specific optical properties.

• It serves as a component in metal adhesives, enhancing bonding properties.

• The compound finds application in dyeing and printing industries.

Research and Analytical Applications

The high-purity grades of arsenic(V) oxide hydrate (99.99% and above) are primarily used in research applications and as analytical reagents. These grades are essential for various scientific investigations requiring high-purity arsenic compounds.

Toxicology and Health Hazards

Toxicity Classification

Arsenic(V) oxide hydrate is classified as a highly toxic compound with multiple hazard classifications:

• It is categorized as toxic by inhalation and if swallowed (H331, H301).

• The compound is recognized as a potential carcinogen (H350).

• It presents serious health risks upon acute and chronic exposure.

Acute Toxicity

The acute toxic effects of arsenic(V) oxide hydrate are severe and potentially life-threatening:

• Ingestion of the material can lead to toxic effects, with animal experiments indicating that ingestion of less than 40 grams may be fatal.

• Exposure may produce nausea, vomiting, diarrhea, bloody stools, shock, rapid pulse, and coma.

• Severe gastritis or gastroenteritis may occur due to vascular damage from absorbed arsenic.

• In severe cases, violent hemorrhagic gastroenteritis can lead to profound loss of fluid and electrolytes, resulting in shock and death.

Chronic Toxicity and Carcinogenicity

Long-term exposure to arsenic(V) oxide hydrate is associated with chronic health effects:

• The compound is classified as a known human carcinogen (H350).

• Chronic exposure may lead to cumulative arsenic poisoning, affecting multiple organ systems.

Environmental Impact

Ecotoxicity

Arsenic(V) oxide hydrate poses significant environmental hazards, particularly to aquatic ecosystems:

• It is classified as very toxic to aquatic organisms (H400).

• The compound may cause long-term adverse effects in the aquatic environment (H410).

• Its persistence in the environment contributes to its ecological impact.

Environmental Fate

The environmental behavior of arsenic(V) oxide hydrate includes:

• Potential for bioaccumulation in aquatic organisms.

• Persistence in soil and water systems.

• Potential for groundwater contamination when improperly disposed.

Regulatory Information

Global Regulatory Status

Arsenic(V) oxide hydrate is subject to strict regulatory controls worldwide due to its toxicity and environmental hazards:

• It is classified as a hazardous substance according to OSHA 29 CFR 1910.1200.

• The compound is subject to transportation regulations as UN 1559, Hazard Class 6.1, Packing Group II.

• It is regulated under various environmental protection agencies due to its potential environmental impact.

GHS Classification and Labeling

Under the Globally Harmonized System of Classification and Labeling of Chemicals (GHS), arsenic(V) oxide hydrate carries specific hazard classifications:

Table 3: GHS Classification of Arsenic(V) Oxide Hydrate

Hazard Category	Hazard Statement	Signal Word
Acute Toxicity, Oral (Category 2)	H300: Fatal if swallowed	Danger
Acute Toxicity, Inhalation (Category 3)	H331: Toxic if inhaled	Danger
Carcinogenicity (Category 1A)	H350: May cause cancer	Danger
Hazardous to the Aquatic Environment, Acute (Category 1)	H400: Very toxic to aquatic life	Warning
Hazardous to the Aquatic Environment, Chronic (Category 1)	H410: Very toxic to aquatic life with long lasting effects	Warning

Purity Grade	Typical Applications	Price Range (USD)
97%	General industrial applications	$251/100g
99%	Research and advanced applications	N/A
99.9% (3N)	High-purity applications	N/A
99.99% (4N)	Scientific research and specialized applications	$491/25g
99.999% (5N)	Ultra-high purity applications	N/A